Cas no 10049-24-8 (IRIDIUM(III) BROMIDE HYDRATE)

• Product Name: IRIDIUM(III) BROMIDE HYDRATE
• CAS No: 10049-24-8
• MF: Br₃Ir
• MW: 431.928993225098
• CID: 93418
• PubChem ID: 82324
• Update Time: 2025-11-01

IRIDIUM(III) BROMIDE HYDRATE Chemical and Physical Properties

Names and Identifiers

• IRIDIUM(III) BROMIDE HYDRATE
• IRIDIUM TRIBROMIDE
• IRIDIUM (III) BROMIDE
• Iridium(Ⅲ)bromide
• AC1L336M
• AR-1J2444
• CTK0H8253
• EINECS 233-174-3
• Iridium bromide (IrBr3)
• iridium(3+) tribromide
• Iridium(III)-bromid
• DTXSID3064932
• Iridium(Iii) Bromide
• Iridium(III) bromide 4-hydrate
• 10049-24-8
• tribromoiridium
• CS-0082866
• DB-254946
• DTXCID9032539

• Inchi： 1S/3BrH.Ir/h3*1H;/q;;;+3/p-3
• InChI Key： HTFVQFACYFEXPR-UHFFFAOYSA-K
• SMILES： [Ir](Br)(Br)Br

Computed Properties

• Exact Mass: 431.71589g/mol
• Monoisotopic Mass: 429.71794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Gray brown crystalline powder
• Melting Point: 100°C -3H₂O
• Solubility: Soluble in water.

IRIDIUM(III) BROMIDE HYDRATE Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on IRIDIUM(III) BROMIDE HYDRATE

Introduction to IRIDIUM(III) BROMIDE HYDRATE (CAS No. 10049-24-8)

IRIDIUM(III) BROMIDE HYDRATE, with the chemical formula IrBr₃·xH₂O, is a compound of significant interest in the field of inorganic chemistry and materials science. This coordination complex has garnered attention due to its unique structural properties, catalytic applications, and potential in advanced technological systems. The CAS number 10049-24-8 serves as a unique identifier, distinguishing it within the vast repository of chemical substances. As research in transition metal complexes progresses, the study of such compounds provides invaluable insights into molecular interactions and functional materials.

The synthesis of IRIDIUM(III) BROMIDE HYDRATE typically involves the reaction of iridium precursors with bromine sources under controlled conditions. The presence of water molecules in the hydrated form influences its crystal structure and reactivity, making it a versatile candidate for various applications. Recent studies have highlighted its role in homogeneous catalysis, where it exhibits remarkable efficiency in cross-coupling reactions and oxidation processes. The compound's stability under ambient conditions further enhances its practicality for industrial-scale applications.

In the realm of materials science, IRIDIUM(III) BROMIDE HYDRATE has been explored for its potential use in luminescent devices and sensors. Its ability to emit light under specific excitation conditions makes it suitable for optoelectronic applications. Researchers have also investigated its behavior as a ligand in coordination chemistry, where it forms stable complexes with various organic substrates. These complexes often exhibit enhanced electronic properties, which are critical for applications in organic electronics and photovoltaic devices.

The catalytic properties of IRIDIUM(III) BROMIDE HYDRATE have been extensively studied, particularly in the context of green chemistry initiatives. Its ability to facilitate reactions under mild conditions reduces the need for harsh reagents and high temperatures, aligning with sustainable development goals. For instance, it has been employed in the synthesis of fine chemicals where traditional methods are inefficient or environmentally unfriendly. The compound's selectivity and turnover number make it a preferred choice for researchers seeking efficient catalytic systems.

Advances in computational chemistry have further illuminated the mechanistic aspects of IRIDIUM(III) BROMIDE HYDRATE-catalyzed reactions. Molecular modeling studies have provided detailed insights into how the compound interacts with substrates and transition states, offering a deeper understanding of its catalytic mechanism. This knowledge is crucial for designing improved catalysts with higher efficiency and selectivity. Additionally, the study of its electronic structure has revealed novel pathways for electron transfer processes, which could revolutionize applications in energy storage and conversion technologies.

The spectroscopic properties of IRIDIUM(III) BROMIDE HYDRATE have also been a focus of recent research. Techniques such as X-ray diffraction (XRD), nuclear magnetic resonance (NMR), and UV-Vis spectroscopy have been employed to characterize its structure and dynamics. These studies have not only confirmed theoretical predictions but also uncovered unexpected behaviors that challenge existing paradigms in coordination chemistry. Such findings contribute to the broader understanding of metal complexes and their roles in complex molecular systems.

In conclusion, IRIDIUM(III) BROMIDE HYDRATE (CAS No. 10049-24-8) represents a fascinating subject of study with far-reaching implications across multiple scientific disciplines. Its unique properties make it indispensable in catalysis, materials science, and optoelectronics. As research continues to uncover new applications and deepen our understanding of its behavior, this compound is poised to play an increasingly pivotal role in technological advancements worldwide.